Cas no 1807138-79-9 (Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate
• CAS No: 1807138-79-9
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4889063
• Update Time: 2025-05-20

Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

• Inchi： 1S/C9H10F2N2O3/c1-16-9(15)7-5(3-12)13-4(8(10)11)2-6(7)14/h2,8H,3,12H2,1H3,(H,13,14)
• InChI Key： DRYJXEHMZLCWJR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(C(=O)OC)=C(CN)N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: -0.3
• Topological Polar Surface Area: 81.4

Additional information on Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

Comprehensive Overview of Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1807138-79-9)

Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1807138-79-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique structural features, including a difluoromethyl group and an aminomethyl substituent, which contribute to its reactivity and potential applications. The compound's hydroxypyridine core and carboxylate ester functionality make it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for drug discovery and crop protection agents. The presence of the difluoromethyl group is a key factor in its utility, as fluorine incorporation often improves lipophilicity and binding affinity in target molecules.

The synthesis of Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate typically involves multi-step organic reactions, including condensation, fluorination, and esterification. Its CAS No. 1807138-79-9 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. The compound's purity and stability are critical for its use in high-value applications, prompting rigorous analytical validation by manufacturers.

From an industrial perspective, Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate aligns with the growing trend of green chemistry and sustainable synthesis. Companies are investing in eco-friendly production methods to minimize waste and energy consumption, addressing concerns raised by environmentally conscious consumers. This compound's potential in biodegradable materials and low-toxicity formulations further enhances its market appeal.

In the context of AI-driven drug design, Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate is frequently studied for its pharmacophore properties. Computational models predict its interactions with biological targets, accelerating the development of novel therapeutics. Such applications resonate with the increasing integration of machine learning in chemical research, a topic widely searched by professionals and students alike.

Regulatory agencies emphasize the safe handling of Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate, though it is not classified as hazardous under standard guidelines. Proper storage conditions—such as controlled temperature and moisture-free environments—are recommended to maintain its integrity. These precautions align with global laboratory safety standards, a recurring theme in scientific forums and training programs.

The compound's nomenclature, including its IUPAC name and CAS No. 1807138-79-9, is meticulously documented to avoid confusion in academic and industrial settings. This precision is vital for patent applications and intellectual property protection, particularly in competitive sectors like pharmaceutical intermediates and specialty chemicals.

Looking ahead, Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-carboxylate is poised to play a pivotal role in advancing precision medicine and sustainable agriculture. Its structural adaptability and functional groups offer endless possibilities for customization, meeting the evolving needs of modern science. As research continues, this compound is likely to emerge as a cornerstone in next-generation chemical innovations.